Cas no 1261781-47-8 (3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine
• CAS No: 1261781-47-8
• MF: C₁₉H₁₁F₆NO₃
• MW: 415.285966157913
• CID: 4920973
• Update Time: 2025-10-20

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine

• Inchi： 1S/C19H11F6NO3/c20-18(21,22)28-15-7-3-1-5-12(15)11-9-14(17(27)26-10-11)13-6-2-4-8-16(13)29-19(23,24)25/h1-10H,(H,26,27)
• InChI Key： IFECHEMMBHHPIW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(NC=C(C=1)C1C=CC=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 670
• XLogP3: 5.4
• Topological Polar Surface Area: 47.6

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine

Comprehensive Overview of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine (CAS No. 1261781-47-8)

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine (CAS No. 1261781-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethoxy and hydroxypyridine functional groups, exhibits remarkable properties that make it a subject of interest for drug discovery and advanced material applications. Its molecular structure, featuring two 2-(trifluoromethoxy)phenyl moieties attached to a 2-hydroxypyridine core, contributes to its distinct chemical behavior and potential utility.

In recent years, the demand for fluorinated compounds like 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine has surged due to their enhanced stability, bioavailability, and lipophilicity. These attributes are critical in the development of targeted therapies and high-performance materials. Researchers are particularly intrigued by its potential role in enzyme inhibition and receptor modulation, which are hot topics in precision medicine and biotechnology. The compound's CAS No. 1261781-47-8 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling techniques. Its trifluoromethoxy groups are known to impart electron-withdrawing effects, which can influence the compound's reactivity and interaction with biological targets. This has led to explorations in structure-activity relationship (SAR) studies, a trending area in medicinal chemistry. Additionally, its potential applications in OLEDs (organic light-emitting diodes) and liquid crystals have sparked interest in the materials science community.

From an industrial perspective, 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine is valued for its versatility. Its hydroxypyridine moiety serves as a key pharmacophore, making it a candidate for drug scaffolds. Meanwhile, its fluorinated aromatic components align with the rising trend of green chemistry, as they often reduce environmental persistence compared to non-fluorinated analogs. This dual appeal—both in life sciences and sustainable technology—positions the compound as a focal point for interdisciplinary research.

Safety and handling of CAS No. 1261781-47-8 are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper laboratory protocols are essential to ensure safe usage. Researchers often inquire about its solubility, stability under various conditions, and compatibility with common reagents, highlighting the need for detailed technical data sheets.

In summary, 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-hydroxypyridine (CAS No. 1261781-47-8) represents a compelling case study in modern chemistry. Its structural complexity, combined with its applicability in cutting-edge research, ensures its continued prominence. As the scientific community delves deeper into fluorine chemistry and functional materials, this compound is poised to remain a key player in innovation.